Cas no 885276-03-9 (8-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 8-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 885276-03-9
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD06739240
• CID: 711325
• PubChem ID: 55212058
• Update Time: 2024-10-26

8-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde
• 8-Chloro-imidazo[1,2-a]pyridine-2-carbaldehyde
• Imidazo[1,2-a]pyridine-2-carboxaldehyde,8-chloro-
• 8-Chloroimidazo[1,2-a]pyridine-2-carboxaldehyde (ACI)
• AKOS006229323
• DB-077662
• DTXSID50716886
• E81517
• CS-0130016
• AB28941
• BCP26313
• 885276-03-9

• MDL： MFCD06739240
• Inchi： 1S/C8H5ClN2O/c9-7-2-1-3-11-4-6(5-12)10-8(7)11/h1-5H
• InChI Key： DOUNHSLYQSQWRL-UHFFFAOYSA-N
• SMILES： O=CC1=CN2C(C(=CC=C2)Cl)=N1

Computed Properties

• Exact Mass: 180.00900
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37000
• LogP: 1.80020